N'~1~,N'~3~-bis{[(cyclohexylamino)carbonyl]oxy}propanediimidamide

• IUPAC Name: [(Z)-[(3Z)-1,3-diamino-3-(cyclohexylcarbamoyloxyimino)propylidene]amino] N-cyclohexylcarbamate
• InChI: InChI=1S/C17H30N6O4/c18-14(22-26-16(24)20-12-7-3-1-4-8-12)11-15(19)23-27-17(25)21-13-9-5-2-6-10-13/h12-13H,1-11H2,(H2,18,22)(H2,19,23)(H,20,24)(H,21,25)
• InChI Key: LBGVOXZOKSOWPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)ON=C(CC(=NOC(=O)NC2CCCCC2)N)N
• Isomeric SMILES: C1CCC(CC1)NC(=O)O/N=C(\N)/C/C(=N/OC(=O)NC2CCCCC2)/N
• Molecular Formula: C17H30N6O4
• Molecular Weight: 382.5 g/mol

Description

N'~1~,N'~3~-bis{[(cyclohexylamino)carbonyl]oxy}propanediimidamide, also known as BAPTA-2, is a synthetic compound used in scientific research as a calcium chelator. It is widely used to study the role of calcium ions in various biological processes, including cell signaling, gene expression, and apoptosis.

Mechanism of Action

N'~1~,N'~3~-bis{[(cyclohexylamino)carbonyl]oxy}propanediimidamide acts as a calcium chelator, binding to calcium ions and preventing them from participating in biological processes. Calcium ions are essential for many cellular processes, including muscle contraction, neurotransmitter release, and enzyme activation. By chelating calcium ions, this compound can selectively block specific calcium-dependent processes, allowing researchers to investigate the role of calcium ions in various biological processes.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It can block calcium-dependent processes, leading to changes in cellular signaling, gene expression, and protein synthesis. This compound can also inhibit muscle contraction, neurotransmitter release, and hormone secretion. Additionally, this compound can induce apoptosis in certain cell types, making it a useful tool for investigating the role of calcium ions in cell death.

Advantages and Limitations for Lab Experiments

N'~1~,N'~3~-bis{[(cyclohexylamino)carbonyl]oxy}propanediimidamide has several advantages for lab experiments. It is a highly specific calcium chelator, allowing researchers to selectively block specific calcium-dependent processes. This compound is also membrane-permeable, making it effective at penetrating cell membranes and blocking intracellular calcium signaling. However, this compound has some limitations. It can bind to other metal ions, such as magnesium and zinc, which can affect its specificity. Additionally, this compound can induce cell death in certain cell types, making it important to use it at appropriate concentrations and in appropriate cell types.

Future Directions

There are several future directions for N'~1~,N'~3~-bis{[(cyclohexylamino)carbonyl]oxy}propanediimidamide research. One potential direction is to investigate the role of calcium ions in cancer cell proliferation and metastasis. This compound could be used to selectively block calcium-dependent processes involved in cancer cell growth and migration, leading to the development of new cancer therapies. Another potential direction is to investigate the role of calcium ions in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. This compound could be used to study the effects of calcium ion dysregulation on neuronal function and survival, leading to the development of new treatments for these diseases. Overall, this compound is a powerful tool for investigating the role of calcium ions in various biological processes, and its future applications are promising.

Synthesis Methods

N'~1~,N'~3~-bis{[(cyclohexylamino)carbonyl]oxy}propanediimidamide can be synthesized by reacting BAPTA with cyclohexyl isocyanate. BAPTA is a well-known calcium chelator, and its modification with cyclohexyl isocyanate increases its lipophilicity, making it more effective at penetrating cell membranes. The reaction between BAPTA and cyclohexyl isocyanate results in the formation of this compound, which is a white crystalline solid with a molecular weight of 618.8 g/mol.

Scientific Research Applications

N'~1~,N'~3~-bis{[(cyclohexylamino)carbonyl]oxy}propanediimidamide is widely used in scientific research to study the role of calcium ions in various biological processes. It is a powerful tool for investigating the signaling pathways involved in cell proliferation, differentiation, and apoptosis. This compound is also used to study the role of calcium ions in synaptic transmission, muscle contraction, and hormone secretion. Additionally, this compound is used to investigate the effects of calcium ion chelation on gene expression and protein synthesis.